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Compound of Interest

Compound Name:
4-Bromo-5-fluoro-2-

methylbenzonitrile

Cat. No.: B1289871 Get Quote

This technical guide provides a comprehensive overview of the molecular structure, weight,

and other physicochemical properties of 4-Bromo-5-fluoro-2-methylbenzonitrile, a

compound relevant to researchers, scientists, and professionals in drug development.

Molecular and Physicochemical Properties
4-Bromo-5-fluoro-2-methylbenzonitrile is a substituted aromatic nitrile. Its core structure

consists of a benzene ring functionalized with four different groups: bromo, fluoro, methyl, and

nitrile. The specific arrangement of these substituents dictates its chemical reactivity and

properties.

The quantitative properties of this compound are summarized in the table below for ease of

reference.
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Property Value Source

CAS Number 916792-15-9 [1][2]

Molecular Formula C₈H₅BrFN [1][2][3]

Molecular Weight 214.03 g/mol [1][2][3]

Exact Mass 212.95894 Da [4]

Density 1.6 ± 0.1 g/cm³ [3]

Flash Point 106.7 ± 25.9 °C [3]

Refractive Index 1.567 [3]

Polar Surface Area 23.8 Å² [3]

Molecular Structure Visualization
The structural arrangement of 4-Bromo-5-fluoro-2-methylbenzonitrile features a central

benzene ring. The substituents are positioned as follows, following standard IUPAC

nomenclature: a nitrile group (-C≡N) defines position 1, followed by a methyl group (-CH₃) at

position 2, a bromine atom (-Br) at position 4, and a fluorine atom (-F) at position 5.

Caption: Molecular structure of 4-Bromo-5-fluoro-2-methylbenzonitrile.

Experimental Protocols and Safe Handling
While specific, detailed experimental protocols for the synthesis or application of 4-Bromo-5-
fluoro-2-methylbenzonitrile are not publicly available in general chemical databases,

established safe handling procedures for laboratory reagents of this nature are critical. This

compound can be used as a reference substance for drug impurities and as a reagent in

biomedical research.[1]

Precautions for Safe Handling:

Ventilation: Handle the compound in a well-ventilated area, such as a fume hood, to avoid

the formation and inhalation of dust and aerosols.[3]
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Personal Protective Equipment (PPE): Always wear suitable protective clothing, including lab

coats, safety glasses, and gloves, to prevent contact with skin and eyes.[1][3]

Ignition Sources: Use non-sparking tools and take measures to prevent fire caused by

electrostatic discharge.[3]

Conditions for Safe Storage:

Container: Keep the container tightly closed to prevent contamination and reaction with

moisture or air.[3]

Environment: Store in a dry, cool, and well-ventilated place.[3] Recommended long-term

storage is at -20°C (1-2 years), with short-term storage at -4°C (1-2 weeks) being

acceptable.[1]

Incompatibilities: Store away from foodstuff containers and other incompatible materials.[3]

Disposal:

Waste generated from experiments involving this compound should be classified and stored

separately. It must be handed over to a professional hazardous waste disposal company to

avoid environmental pollution.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-Depth Technical Guide to 4-Bromo-5-fluoro-2-
methylbenzonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1289871#4-bromo-5-fluoro-2-methylbenzonitrile-
molecular-structure-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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